6-ethyl-1,3-dimethyl-5-((3-nitrobenzyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-ethyl-1,3-dimethyl-5-[(3-nitrophenyl)methylsulfanyl]pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H18N4O4S/c1-4-12-9-19-16-14(17(23)21(3)18(24)20(16)2)15(12)27-10-11-6-5-7-13(8-11)22(25)26/h5-9H,4,10H2,1-3H3
• InChI Key: ZMTOMIYKYRDTAR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1SCC3=CC(=CC=C3)[N+](=O)[O-])C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol

Description

The compound “6-ethyl-1,3-dimethyl-5-((3-nitrobenzyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” belongs to the class of pyrido[2,3-d]pyrimidines. Pyrido[2,3-d]pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrido[2,3-d]pyrimidine core, with additional functional groups such as an ethyl group at position 6, a nitrobenzylthio group at position 5, and two methyl groups at positions 1 and 3.

Scientific Research Applications

Antiproliferative Activity

. This means they can inhibit the growth of cells, which could be particularly useful in the treatment of cancer. .

Antimicrobial Properties

. This suggests potential use in the development of new antibiotics or antiviral drugs.

Anti-inflammatory and Analgesic Effects

. This could make them useful in the treatment of conditions involving inflammation and pain.

Hypotensive Activity

, meaning they can lower blood pressure. This suggests potential applications in the treatment of hypertension.

Antihistaminic Activity

, which could make them useful in the treatment of allergies.

Inhibition of Protein Tyrosine Kinases

. This could have implications for the treatment of certain types of cancer.

Inhibition of Cyclin-dependent Kinases

. This could also have potential applications in cancer treatment.

Synthesis of New Derivatives

. This opens up possibilities for the creation of new compounds with potentially useful properties.

Future Directions

The study of pyrido[2,3-d]pyrimidines is a rapidly growing area of organic synthesis due to their wide range of biological activity. Future research could focus on the synthesis of novel pyrimidine analogs possessing enhanced activities with minimum toxicity.